Cas no 194808-59-8 (Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate))

• Product Name: Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate)
• CAS No: 194808-59-8
• MF: C₂₀H₃₄N₄O₄
• MW: 394.508365154266
• MDL: MFCD32196702
• CID: 2920542
• PubChem ID: 15503037
• Update Time: 2025-06-08

Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate)
• Di-t-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate)
• 3,3'-[Tetramethylenebis(tert-butoxycarbonylimino)]bispropanenitrile
• BS-16223
• CS-0160334
• tert-butyl N-(2-cyanoethyl)-N-[4-[2-cyanoethyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butyl]carbamate
• C20H34N4O4
• MFCD32196702
• tert-butyl N-{4-[(tert-butoxycarbonyl)(2-cyanoethyl)amino]butyl}-N-(2-cyanoethyl)carbamate
• AKOS037649002
• 194808-59-8
• Di-tert-butylbutane-1,4-diylbis((2-cyanoethyl)carbamate)
• SCHEMBL17083335

• MDL： MFCD32196702
• Inchi： 1S/C20H34N4O4/c1-19(2,3)27-17(25)23(15-9-11-21)13-7-8-14-24(16-10-12-22)18(26)28-20(4,5)6/h7-10,13-16H2,1-6H3
• InChI Key： AJGMQGBTCUVDON-UHFFFAOYSA-N
• SMILES： O(C(N(CCC#N)CCCCN(C(=O)OC(C)(C)C)CCC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 394.25800558 g/mol
• Monoisotopic Mass: 394.25800558 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 394.5
• XLogP3: 2.1
• Topological Polar Surface Area: 107

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate)

Research Briefing on Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) (CAS: 194808-59-8)

Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) (CAS: 194808-59-8) is a specialized chemical compound that has garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its tert-butyl and cyanoethyl functional groups, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and development. Recent studies have explored its potential applications in the design of prodrugs, peptide modifications, and as a protecting group in organic synthesis.

One of the key areas of interest is the compound's role in the development of novel therapeutic agents. Researchers have utilized its unique chemical properties to create prodrugs with enhanced bioavailability and targeted delivery mechanisms. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) as a protecting group for amine functionalities in peptide synthesis, enabling the controlled release of active pharmaceutical ingredients (APIs) under physiological conditions.

In addition to its applications in drug delivery, this compound has also been investigated for its potential in bioconjugation strategies. A recent preprint on bioRxiv highlighted its utility in the site-specific modification of proteins, which is critical for the development of antibody-drug conjugates (ADCs) and other biopharmaceuticals. The study reported that the compound's stability and reactivity make it an ideal candidate for linking cytotoxic payloads to monoclonal antibodies, thereby improving the efficacy and safety profiles of ADCs.

Another significant advancement involves the use of Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) in the synthesis of small-molecule inhibitors. A 2024 paper in ACS Chemical Biology detailed its incorporation into the structure of kinase inhibitors, where it served as a key scaffold for enhancing binding affinity and selectivity. The researchers noted that the compound's modular design allows for easy modification, making it a valuable tool in the optimization of drug candidates.

Despite these promising developments, challenges remain in the large-scale production and application of Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate). Issues such as cost-effectiveness, scalability, and potential toxicity need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research aims to overcome these hurdles by exploring alternative synthetic routes and evaluating the compound's safety profile in preclinical models.

In conclusion, Di-tert-butyl butane-1,4-diylbis((2-cyanoethyl)carbamate) (CAS: 194808-59-8) represents a promising chemical entity with diverse applications in pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug delivery, bioconjugation, and inhibitor design underscore its importance in the field. Future studies will likely focus on optimizing its properties and expanding its utility in the development of next-generation therapeutics.